Cas no 16939-13-2 (Thiophene,3,4-diphenyl-)

Thiophene,3,4-diphenyl- structure
Thiophene,3,4-diphenyl- structure
Product Name:Thiophene,3,4-diphenyl-
CAS No:16939-13-2
MF:C16H12S
MW:236.331482887268
CID:181074
PubChem ID:310596
Update Time:2025-04-19

Thiophene,3,4-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • Thiophene,3,4-diphenyl-
    • 3,4-diphenylthiophene
    • 3,4-Diphenyl-thiophen
    • 3,4-Diphenyl-thiophen-2,5-dicarbonsaeure-diaethylester
    • 3,4-diphenyl-thiophene
    • 3,4-diphenyl-thiophene-2,5-dicarboxylic acid diethyl ester
    • AC1L7THD
    • NSC243802
    • NSC229402
    • NSC215164
    • 16939-13-2
    • NSC-215164
    • DTXSID20937627
    • FQEARRSVYWPYFN-UHFFFAOYSA-N
    • SCHEMBL2745162
    • AKOS030255201
    • NSC-229402
    • E10056
    • MFCD00445289
    • 95831-30-4
    • Inchi: 1S/C16H12S/c1-3-7-13(8-4-1)15-11-17-12-16(15)14-9-5-2-6-10-14/h1-12H
    • InChI Key: FQEARRSVYWPYFN-UHFFFAOYSA-N
    • SMILES: S1C=C(C2C=CC=CC=2)C(=C1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 236.06606
  • Monoisotopic Mass: 236.066
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.2A^2
  • XLogP3: 4.9

Experimental Properties

  • Density: 1.128g/cm3
  • Boiling Point: 289.1ºC at 760mmHg
  • Flash Point: 94.2ºC
  • Refractive Index: 1.622
  • PSA: 0
  • LogP: 5.08210

Thiophene,3,4-diphenyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
1PlusChem
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abcr
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